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Compound of Interest

Compound Name: Triton X 100

Cat. No.: B7826099

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of Triton X-
100 solutions. Triton X-100, a nonionic surfactant, is a crucial excipient in pharmaceutical
formulations and a common laboratory reagent for cell lysis, protein solubilization, and as a
wetting agent. A thorough understanding of its physical characteristics is essential for
optimizing experimental protocols, ensuring formulation stability, and controlling manufacturing
processes.

Core Physical Properties of Triton X-100

Triton X-100 is the registered trademark for octylphenol ethoxylate, which possesses a
hydrophilic polyethylene oxide chain (averaging 9.5 ethylene oxide units) and a hydrophobic 4-
(1,1,3,3-tetramethylbutyl)-phenyl group.[1] This amphipathic structure dictates its behavior in
agueous solutions, leading to the formation of micelles above a certain concentration.

Quantitative Data Summary

The following tables summarize key physical properties of Triton X-100 and its aqueous
solutions. These values are critical for applications ranging from fluid handling to formulation
development.

Table 1: General Physical and Performance Properties of Triton X-100
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Property Value Conditions Reference(s)
Molecular Weight

~625 g/mol (2]
(Average)
Appearance Clear, viscous liquid 25°C [3]
Density (Neat) 1.06-1.07 g/mL 20-25°C [2][41[5]
Viscosity (Neat) ~240-270 cP 25°C [3114]
Refractive Index

~1.491 20°C [4]
(Neat)
HLB (Hydrophile-

) ] 13.4-13.5 Calculated [2][5]

Lipophile Balance)
Cloud Point 63-69°C 1% aqueous solution [2][5]
pH 6.0-8.0 5% aqueous solution [2][4]

Table 2: Critical Micelle Concentration (CMC) of Triton X-100 in Water

Temperature

CMC (mM)

CMC (ppm)

Reference(s)

25°C

0.22-0.24 mM

~189 ppm

[2](5]

Note: The CMC of nonionic surfactants like Triton X-100 generally decreases with an increase

in temperature.[6]

Table 3: Density of Aqueous Triton X-100 Solutions at Various Temperatures
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z:n:rl\irentration Density at 298 K Density at 308 K Density at 318 K
P — (grem™) (grem™) (grem™)
0.00018 0.99728 0.99426 0.99042
0.00036 0.99751 0.99449 0.99066
0.00054 0.99774 0.99472 0.99089
0.00072 0.99797 0.99495 0.99113
0.00090 0.99820 0.99518 0.99136
0.00108 0.99843 0.99541 0.99159
0.00126 0.99866 0.99564 0.99182
0.00144 0.99889 0.99587 0.99205
0.00162 0.99912 0.99610 0.99228
0.00180 0.99935 0.99633 0.99251

Data adapted from Yadav, S. K. (2012). Asian Journal of Chemistry; Vol. 24, No. 4, 1439-1441.

Table 4: Surface Tension of Aqueous Triton X-100 Solutions at 25°C

Concentration (wt%) Surface Tension (dynes/cm)
1.0 33
0.1 31
0.01 30
0.001 38

Data adapted from a technical document on Triton® X Surfactants.

Table 5: Viscosity of Aqueous Triton X-100 Solutions
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Concentration (wt%) Viscosity Behavior at 25°C

< 40% Viscosity increases with concentration.

40% - 70% Gel formation may occur, leading to a very high
0 - 0
viscosity.

Viscosity decreases as concentration
> 70% o
approaches that of the neat liquid.

Note: The viscosity of aqueous Triton X-100 solutions is highly dependent on concentration and
temperature. At concentrations between 40-70%, the solution can form a gel phase at room
temperature, significantly increasing its viscosity.[1]

Visualizations: Conceptual and Experimental

Workflows
Triton X-100 Behavior in Aqueous Solution

The diagram below illustrates the relationship between the concentration of Triton X-100 and its
physical state in solution. Below the Critical Micelle Concentration (CMC), Triton X-100 exists
primarily as individual molecules (monomers). As concentration increases, these monomers
progressively populate the air-water interface, causing a sharp drop in surface tension. Above
the CMC, the interface becomes saturated, and excess monomers self-assemble into spherical
structures called micelles. At this point, the surface tension remains relatively constant.
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Triton X-100 Concentration vs. Micelle Formation

Surface Tension Profile

Surface Tension Plateaus o
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Triton X-
100 Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7826099#physical-properties-of-triton-x-100-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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